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Compound of Interest

Compound Name: Octadecyltrimethoxysilane

Cat. No.: B1207800

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety and handling procedures for
octadecyltrimethoxysilane (OTMS), a common surface-modifying agent.

Chemical Identification and Properties

Octadecyltrimethoxysilane, also known as trimethoxyoctadecylsilane, is an organosilicon
compound with the chemical formula C21H4603Si.[1][2] It is primarily used to create
hydrophobic coatings and self-assembled monolayers on various substrates.[2][3][4]

Table 1: Chemical Identification

Identifier Value
CAS Number 3069-42-9[1][5]
EC Number 221-339-2[1][6]

Trimethoxyoctadecylsilane,
Synonyms ] ]
Stearyltrimethoxysilane[1][5][6]

Table 2: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1207800?utm_src=pdf-interest
https://www.benchchem.com/product/b1207800?utm_src=pdf-body
https://www.benchchem.com/product/b1207800?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyltrimethoxysilane
https://en.wikipedia.org/wiki/Octadecyltrimethoxysilane
https://en.wikipedia.org/wiki/Octadecyltrimethoxysilane
https://www.benchchem.com/product/b1207800
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3403134.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyltrimethoxysilane
https://www.fishersci.com/store/msds?partNumber=AC313601000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyltrimethoxysilane
https://www.tcichemicals.com/BE/en/sds/O0256_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyltrimethoxysilane
https://www.fishersci.com/store/msds?partNumber=AC313601000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/O0256_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Colorless to light yellow liquid or powder[2][7]
Molar Mass 374.67 g/mol [1]

Density 0.883 g/cm?3[2]

Melting Point 16-17 °C[2]

Boiling Point 170 °C[2]

Flash Point 140 °C (284 °F) - closed cup

Solubility Insoluble in water, soluble in chloroform[4][5]

Moisture sensitive; stable under recommended

Stability

storage conditions[4][5]

Hazard Identification and Classification

Octadecyltrimethoxysilane is classified as a hazardous chemical.[5] The primary hazards are

skin and eye irritation.[5][6][7]

Table 3: GHS Hazard Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[5]
[61[7]

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye
irritation[5][6][71[8]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory

irritation[1]

Signal Word: Warning[5][6][7]

Hazard Pictogram:
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e Exclamation Mark (GHSO07)[7][8]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize risks associated with
octadecyltrimethoxysilane.

Handling

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to avoid
inhalation of vapors.[6][8][9]

» Personal Protective Equipment (PPE): Always wear appropriate PPE. (See Section 4 for
details).

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Do not breathe mist or
vapors.[9]

e Hygienic Practices: Wash hands thoroughly after handling.[6] Contaminated clothing should
be removed and washed before reuse.[6]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, alkali metals, and
moisture.[5][8] The material is moisture-sensitive and reacts with water.[3][5][9]

o Storage Area: Store away from heat and sources of ignition.[8]

Personal Protective Equipment (PPE)

A critical aspect of safely handling octadecyltrimethoxysilane is the consistent use of
appropriate personal protective equipment.

Table 4: Recommended Personal Protective Equipment
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Body Part Protection Specification

Safety glasses with side- )
_ _ Ensure a tight seal. Contact
Eyes/Face shields, chemical goggles, or a

) lenses should not be worn.[8]
face shield.[5][6][8]

Neoprene or nitrile rubber

Skin/Hands Protective gloves.[6]
gloves are recommended.[8]
Body Protective clothing, lab coat.[6]
NIOSH-certified organic vapor
) ] (black cartridge) respirator is
Respiratory Vapor respirator.[6]

recommended where

inhalation may occur.[8]

First Aid Measures

In case of exposure, immediate and appropriate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Get medical attention.[5][6]

[8]

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact , _ L
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[5][6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If you feel unwell, seek

medical advice.[5][8]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if you feel unwell.[5][9]

Accidental Release and Disposal
Accidental Release

In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.[8]

e Ventilate: Ensure adequate ventilation.[5]

o Containment: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.[5][8]
Do not expose the spill to water.[9]

o Collection: Sweep or shovel the absorbed material into a suitable, closed container for
disposal.[8]

o Personal Protection: Equip the cleanup crew with proper protection.[8]
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Disposal

Dispose of waste in accordance with local, state, and federal regulations.[8] Do not allow the
product to enter drains.[8] Chemical waste generators must consult regulations to ensure

complete and accurate classification.[5]

Experimental Workflow for Safe Handling

The following diagram outlines a standard workflow for safely handling
octadecyltrimethoxysilane in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

'

Set up in a Ventilated Fume Hood

Hangling
v

Carefully Aliquot Required Amount

'

Immediately Seal Container

Cleanup & Disposal

Decontaminate Glassware and Surfaces

l

Dispose of Waste in a Labeled Container

'

Remove and Clean/Dispose of PPE

l

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Handling Octadecyltrimethoxysilane

Hazard Identification
- Skin/Eye Irritant
- Moisture Sensitive

Risk Assessment
- Potential for splashes, spills, inhalation

Confrol Measures

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Safe Handling Procedure Implemented

Octadecyltrimethoxysilane
(C18H37Si(OCHs)3)

+ 3 H20

Silanol Intermediate
(C18H37Si(OH)3)

Polysiloxane Network

Methanol (CHsOH) (-[Si(C1sH37)(O)]n-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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